2,6-Anhydro-7,8-dideoxy-3,4,5-tris-O-(phenylmethyl)-D-glycero-D-manno-Oct-7-ynitol Acetate
Overview
Description
2,6-Anhydro-7,8-dideoxy-3,4,5-tris-O-(phenylmethyl)-D-glycero-D-manno-Oct-7-ynitol Acetate is a useful research compound. Its molecular formula is C₃₁H₃₂O₆ and its molecular weight is 500.58. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2,6-Anhydro-7,8-dideoxy-3,4,5-tris-O-(phenylmethyl)-D-glycero-D-manno-Oct-7-ynitol Acetate' involves the protection of the hydroxyl groups on the starting material, followed by the formation of the alkyne and the anhydride. The final step involves the deprotection of the hydroxyl groups to yield the desired compound.", "Starting Materials": [ "D-Glucose", "Benzyl chloride", "Sodium hydroxide", "Sodium hydride", "Triphenylphosphine", "Carbon tetrachloride", "Acetic anhydride", "Pyridine", "Methanol" ], "Reaction": [ "Protection of the hydroxyl groups on D-glucose using benzyl chloride and sodium hydroxide", "Formation of the alkyne by treating the protected glucose with sodium hydride and propargyl bromide", "Formation of the anhydride by treating the alkyne with triphenylphosphine and carbon tetrachloride", "Deprotection of the hydroxyl groups using acetic anhydride and pyridine", "Purification of the final product using methanol" ] } | |
CAS No. |
220339-86-6 |
Molecular Formula |
C₃₁H₃₂O₆ |
Molecular Weight |
500.58 |
Origin of Product |
United States |
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